Cas no 1935449-49-2 (1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1935449-49-2
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 5701404
• PubChem ID: 130900748
• Update Time: 2025-11-06

1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804063
• 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine
• 1935449-49-2
• 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylsulfinyl)ethyl]-

• Inchi： 1S/C7H13N3OS/c1-6-5-10(9-7(6)8)3-4-12(2)11/h5H,3-4H2,1-2H3,(H2,8,9)
• InChI Key： UHHZRZGKNINZGF-UHFFFAOYSA-N
• SMILES： N1(CCS(C)=O)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 187.07793322g/mol
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 451.5±35.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1935449-49-2)

1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1935449-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and methanesulfinylethyl side chain, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, featuring a 4-methyl-1H-pyrazol-3-amine backbone, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine. The compound’s sulfinyl group also contributes to its stability and solubility, critical factors in formulation development.

The synthesis of CAS No. 1935449-49-2 involves multi-step organic reactions, often starting from 4-methyl-1H-pyrazol-3-amine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance, this compound is frequently discussed in forums focusing on medicinal chemistry and small-molecule drug design, addressing common queries about its reactivity and scalability.

From an industrial perspective, 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine is explored for its utility in crop protection formulations. Its pyrazole moiety is known to interact with pest enzymes, making it a candidate for sustainable agriculture solutions. This aligns with global interest in eco-friendly pesticides, a hot topic in environmental science.

For researchers seeking high-purity CAS No. 1935449-49-2, suppliers often provide detailed technical data sheets (TDS) and safety protocols. The compound’s storage typically requires protection from moisture and light, emphasizing the need for proper laboratory handling practices. FAQs about its shelf life and solubility profiles are addressed in peer-reviewed journals, underscoring its niche yet growing importance.

In summary, 1-(2-Methanesulfinylethyl)-4-methyl-1H-pyrazol-3-amine represents a cutting-edge example of how heterocyclic chemistry drives innovation across industries. Its dual applicability in pharmaceuticals and agrochemicals positions it as a compound of enduring scientific and commercial value.